Cas no 51087-61-7 (6(7)-Dehydro Norgestrel)

6(7)-Dehydro Norgestrel Properties

Names and Identifiers

• 6,7-Dehydro Norgestrel
• 6(7)-Dehydro Norgestrel
• (8R,9S,10R,13R,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,8,9,10,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• NORGESTREL-6-EN
• 13-Ethyl-17-hydroxy-18,19-dinor-17alpha-pregna-4,6-dien-20-yn-3-one (delta6-Levonorgestrel, 6,7-Didehydrolevonorgestrel)
• 6,7-Dehydro norgestrel
• (8R,9S,10R,13S,14S,17R)-13-ethyl-17-ethynyl-17-hydroxy-1,2,8,9,10,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• 13-ETHYL-17-HYDROXY-18,19-DINOR-17.ALPHA.-PREGNA-4,6-DIEN-20-YN-3-ONE
• 6,7-Dehydronorgestrel
• 13-Ethyl-17-hydroxy-18,19-dinor-17alpha-pregna-4,6-dien-20-yn-3-one
• .DELTA.6-LEVONORGESTREL
• 13-Ethyl-17-hydroxy-18,19-dinor-17alpha-pregna-4,6-dien-20-yn-3-one (?6-Levonorgestrel; 6,7-Didehydrolevonorgestrel)
• Levonorgestrel Imp. M (EP); 13-Ethyl-17-hydroxy-18,19-dinor-17alpha-pregna-4,6-dien-20-yn-3-one; Levonorgestrel Imp. M (Pharmeuropa); Delta6-Levonorgestrel; 6,7-Didehydrolevonorgestrel; Levonorgestrel Impurity M
• 18,19-DINORPREGNA-4,6-DIEN-20-YN-3-ONE, 13-ETHYL-17-HYDROXY-, (17.ALPHA.)-
• 51087-61-7
• LEVONORGESTREL IMPURITY M [EP IMPURITY]
• Levonorgestrel impurity M [EP]
• Levonorgestrel Impurity M
• AKOS027326729
• UNII-8D2BRQ8ZL7
• 18,19-Dinorpregna-4,6-dien-20-yn-3-one, 13-ethyl-17-hydroxy-, (17alpha)-
• Delta6-Levonorgestrel
• 8D2BRQ8ZL7
• +Expand

• InChIKey： VEBCUBZTPWFSKE-XUDSTZEESA-N
• Inchi： InChI=1S/C21H26O2/c1-3-20-11-9-17-16-8-6-15(22)13-14(16)5-7-18(17)19(20)10-12-21(20,23)4-2/h2,5,7,13,16-19,23H,3,6,8-12H2,1H3/t16-,17+,18+,19-,20-,21-/m0/s1
• SMILES： CCC12CCC3C4CCC(=O)C=C4C=CC3C1CCC2(C#C)O

Computed Properties

• Exact Mass: 310.19300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 310.193280068g/mol
• Heavy Atom Count: 23
• Complexity: 648
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 3.65860
• PSA: 37.30000